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Compound of Interest

Compound Name: 1-Bromo-4-phenoxybenzene-d5

Cat. No.: B1287799

Technical Guide: 1-Bromo-4-phenoxybenzene-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-phenoxybenzene-d5 is a deuterated analog of 1-bromo-4-phenoxybenzene. This
stable isotope-labeled compound serves as an invaluable tool in analytical chemistry,
particularly in mass spectrometry-based quantitative analysis. Its primary application is as an
internal standard for the accurate determination of 1-bromo-4-phenoxybenzene and related
compounds in complex matrices. The incorporation of five deuterium atoms on the phenoxy
ring results in a distinct mass shift, allowing for clear differentiation from the unlabeled analyte
while maintaining nearly identical chemical and physical properties. This guide provides a
comprehensive overview of 1-Bromo-4-phenoxybenzene-d5, including its properties,
synthesis, and applications in research and drug development.

Chemical and Physical Properties

Summarized below are the key chemical and physical properties of 1-Bromo-4-
phenoxybenzene-d5. Data for the non-deuterated analog is also provided for comparison.
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1-Bromo-4- 1-Bromo-4-
Property
phenoxybenzene-d5 phenoxybenzene
CAS Number 93951-83-8[1] 101-55-3
Molecular Formula C12H4DsBrO[1] C12HsBro
Molecular Weight 254.13 g/mol [1] 249.10 g/mol
Typically 298% (user to veri
Isotopic Purity ypicaly ( fy N/A

with supplier)

White to off-white crystalline

Appearance Off-white to white solid ]
solid
Soluble in most organic ) )
. Soluble in most organic
Solubility solvents (e.g., methanol,
o ) solvents
acetonitrile, dichloromethane)
Store at 2-8°C, protected from
Storage ] Store at room temperature
light
Synthesis

The synthesis of 1-Bromo-4-phenoxybenzene-d5 typically involves the coupling of a

deuterated phenol with a brominated benzene derivative. While specific, detailed protocols for

this exact compound are not readily available in published literature, a general synthetic

approach can be outlined based on established methods for synthesizing diaryl ethers and

deuterated aromatic compounds.

A common method is the Ullmann condensation, which involves the reaction of a phenoxide

with an aryl halide in the presence of a copper catalyst. In this case, deuterated phenol

(phenol-d6) would be reacted with 1,4-dibromobenzene.

General Synthetic Workflow:
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Caption: General workflow for the synthesis of 1-Bromo-4-phenoxybenzene-d5 via Ullmann
condensation.

Experimental Protocol (General):

o Deprotonation of Phenol-d6: In a reaction vessel under an inert atmosphere, dissolve
phenol-d6 in a suitable solvent such as pyridine or DMF. Add a base, for example, potassium
carbonate, and stir the mixture to form the potassium phenoxide-d5 salt.

¢ Ullimann Condensation: To the mixture, add 1,4-dibromobenzene and a copper catalyst, such
as copper(l) iodide. Heat the reaction mixture to a temperature typically ranging from 120 to
180°C and maintain for several hours until the reaction is complete, as monitored by TLC or
GC-MS.

» Work-up and Extraction: After cooling to room temperature, the reaction mixture is typically
guenched with a dilute acid solution and extracted with an organic solvent like ethyl acetate
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or dichloromethane. The organic layers are combined, washed with brine, and dried over
anhydrous sodium sulfate.

 Purification: The crude product is purified using column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes to yield pure 1-Bromo-4-phenoxybenzene-d5.

o Characterization: The final product is characterized by *H NMR, 3C NMR, and mass
spectrometry to confirm its structure and assess its isotopic and chemical purity.

Applications in Quantitative Analysis

The primary role of 1-Bromo-4-phenoxybenzene-d5 is as an internal standard in quantitative
analytical methods, most notably Gas Chromatography-Mass Spectrometry (GC-MS) and
Liquid Chromatography-Mass Spectrometry (LC-MS). The use of a stable isotope-labeled
internal standard is considered the gold standard in bioanalysis and environmental analysis as
it effectively corrects for variability in sample preparation, injection volume, and matrix effects.

[2]

Workflow for Quantitative Analysis using 1-Bromo-4-phenoxybenzene-d5 as an Internal
Standard:
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Caption: Workflow for quantitative analysis using 1-Bromo-4-phenoxybenzene-d5 as an
internal standard.

Experimental Protocol: Quantification of 1-Bromo-4-phenoxybenzene in a Sample Matrix
(General GC-MS Method)

e Preparation of Standards and Samples:

o Prepare a stock solution of 1-Bromo-4-phenoxybenzene-d5 in a suitable solvent (e.qg.,
methanol) at a known concentration.

o Prepare a series of calibration standards containing known concentrations of unlabeled 1-
bromo-4-phenoxybenzene and a constant concentration of the 1-Bromo-4-
phenoxybenzene-d5 internal standard.

o For each unknown sample, add a precise volume of the internal standard stock solution.

e Sample Extraction:

o Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the
analyte and internal standard from the sample matrix.

o Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS
analysis.

e GC-MS Analysis:

o GC Conditions (Typical):

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 pm film
thickness).

Injector Temperature: 280°C.

Oven Program: Start at 100°C, hold for 1 minute, ramp to 300°C at 15°C/min, and hold
for 5 minutes.

Carrier Gas: Helium at a constant flow rate.
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o MS Conditions (Typical):
= |onization Mode: Electron lonization (El) at 70 eV.
» Acquisition Mode: Selected lon Monitoring (SIM) to enhance sensitivity and selectivity.

= |ons to Monitor:

» 1-Bromo-4-phenoxybenzene (Analyte): m/z 248, 250 (molecular ions), and a

characteristic fragment ion.

» 1-Bromo-4-phenoxybenzene-d5 (Internal Standard): m/z 253, 255 (molecular ions),

and a corresponding fragment ion.

o Data Analysis:

o Integrate the peak areas of the selected ions for both the analyte and the internal

standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area for all

standards and samples.

o Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte for the calibration standards.

o Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Use in Drug Development

In drug discovery and development, understanding the metabolic fate of a new chemical entity
is crucial. Deuterated compounds can be used in drug metabolism and pharmacokinetic
(DMPK) studies. While 1-Bromo-4-phenoxybenzene-d5 is primarily an internal standard, the
principles of its use are central to these studies. If 1-bromo-4-phenoxybenzene were a drug
candidate or a metabolite, the deuterated standard would be essential for its accurate
quantification in biological fluids and tissues.

Logical Relationship in a DMPK Study:
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Caption: Role of an internal standard like 1-Bromo-4-phenoxybenzene-d5 in a typical DMPK
study workflow.

Conclusion

1-Bromo-4-phenoxybenzene-d5 is a critical analytical tool for researchers in various scientific
disciplines. Its utility as an internal standard ensures the accuracy and reliability of quantitative
data, which is fundamental for regulatory submissions and sound scientific conclusions. This
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guide has provided an overview of its properties, synthesis, and applications, offering a
valuable resource for its effective implementation in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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